2-oxo-4-phenyl-6-propyl-2H-chromen-7-yl acetate

• Molecular Formula: C20H18O4
• Molecular Weight: 322.4 g/mol
• IUPAC Name: (2-oxo-4-phenyl-6-propylchromen-7-yl) acetate
• InChI: InChI=1S/C20H18O4/c1-3-7-15-10-17-16(14-8-5-4-6-9-14)11-20(22)24-19(17)12-18(15)23-13(2)21/h4-6,8-12H,3,7H2,1-2H3
• InChI Key: VEWAFXQYBOFSSM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(C=C1OC(=O)C)OC(=O)C=C2C3=CC=CC=C3

Description

ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER: is a complex organic compound with the molecular formula C22H22O5 . This compound belongs to the class of coumarin derivatives, which are known for their diverse biological activities and applications in various fields such as medicine, chemistry, and industry .

Preparation Methods

The synthesis of ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-phenyl-2H-chromen-2-one and propyl bromide.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as potassium carbonate in a solvent like acetone.

Industrial Production: On an industrial scale, the production process may involve the use of large reactors and continuous flow systems to ensure consistent quality and yield.

Chemical Reactions Analysis

ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohol derivatives.

Substitution: The ester group in the compound can undergo nucleophilic substitution reactions with reagents such as alkyl halides or amines, forming new ester or amide derivatives.

Scientific Research Applications

ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound exhibits significant biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties, making it a valuable tool in biological research.

Medicine: Due to its biological activities, it is investigated for potential therapeutic applications, such as in the development of new drugs for treating infections and inflammatory diseases.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound interacts with enzymes and receptors involved in various biological processes, such as oxidative stress and inflammation.

Pathways: It modulates signaling pathways related to cell proliferation, apoptosis, and immune response, contributing to its therapeutic effects.

Comparison with Similar Compounds

ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as ACETIC ACID 6-HEXYL-2-OXO-4-PHENYL-2H-CHROMEN-7-YL ESTER and (2-OXO-4-PHENYL-2H-CHROMEN-7-YLOXY)-ACETIC ACID ETHYL ESTER share structural similarities but differ in their side chains and functional groups.

Uniqueness: The presence of the propyl group in ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER imparts unique chemical and biological properties, making it distinct from other coumarin derivatives.